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Compound of Interest

(2-Fluorobenzyl)hydrazine
dihydrochloride

Cat. No.: B581231

Compound Name:

(2-Fluorobenzyl)hydrazine Dihydrochloride: A
Technical Overview

CAS Number: 1349715-77-0

This technical guide provides a comprehensive overview of (2-Fluorobenzyl)hydrazine
dihydrochloride, a fluorinated hydrazine derivative with potential applications in organic
synthesis and medicinal chemistry. The information presented is intended for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

(2-Fluorobenzyl)hydrazine dihydrochloride is a synthetic compound characterized by a 2-
fluorobenzyl group attached to a hydrazine moiety, and it is supplied as a dihydrochloride salt.
[1] This salt form generally enhances its water solubility, making it a versatile reagent in various
chemical reactions.[1] The key chemical and physical properties are summarized in the table
below.
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Property Value Source
Molecular Formula C7H11CI2FN:2 [1112][3]
Molecular Weight 213.08 g/mol [11[2][3]
CAS Number 1349715-77-0 2]
Appearance Solid [4]
Purity >98% [2]
Storage Conditions 4°C, stored under nitrogen [2]
SMILES CI.CI.LNNCC1=C(F)C=CC=C1 [2]
InChiKey JXGBATVWHGJIBEX- o

UHFFFAOYSA-N

Synthesis

The synthesis of (2-Fluorobenzyl)hydrazine dihydrochloride typically involves a two-step
process. The first step is a nucleophilic substitution reaction, followed by salt formation.

General Synthesis Protocol

A general method for the synthesis of (2-Fluorobenzyl)hydrazine dihydrochloride is as
follows:

o Reaction of 2-Fluorobenzyl Halide with Hydrazine Hydrate: A 2-fluorobenzyl halide (such as
2-fluorobenzyl chloride) is reacted with hydrazine hydrate. This reaction is typically carried
out under reflux conditions in a suitable solvent like ethanol.[1] The hydrazine acts as a
nucleophile, displacing the halide to form (2-Fluorobenzyl)hydrazine.

» Formation of the Dihydrochloride Salt: The resulting (2-Fluorobenzyl)hydrazine is then
treated with hydrochloric acid to form the dihydrochloride salt.[1]

The following diagram illustrates the general workflow for the synthesis of (2-
Fluorobenzyl)hydrazine dihydrochloride.
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Synthesis Workflow

Nucleophilic Substitution Acidification

(e.g., in Ethanol, Reflux) (with Hydrochloric Acid)

Click to download full resolution via product page

General synthesis workflow for (2-Fluorobenzyl)hydrazine dihydrochloride.

Potential Applications

While specific, detailed applications of (2-Fluorobenzyl)hydrazine dihydrochloride are not
extensively documented in publicly available literature, its structural features suggest potential
uses in several areas of chemical and pharmaceutical research.

Organic Synthesis

The compound serves as a versatile building block in organic synthesis. The hydrazine moiety
can participate in various reactions to form heterocyclic compounds, which are important
scaffolds in many biologically active molecules. The presence of the fluorine atom on the
benzyl ring can influence the electronic properties and reactivity of the molecule, potentially
leading to novel chemical entities.[1]

Medicinal Chemistry

The hydrazine functional group is present in a number of compounds with known biological
activities.[1][4] Consequently, (2-Fluorobenzyl)hydrazine dihydrochloride is considered a
potential scaffold for drug discovery.[1]

» Antimicrobial Activity: Some hydrazine derivatives have demonstrated antibacterial and
antifungal properties.[1][4]

» Anticancer Activity: Certain hydrazine-containing compounds have been investigated for their
potential to inhibit cancer cell growth.[1][4]
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It is important to note that while the structural motifs of (2-Fluorobenzyl)hydrazine
dihydrochloride suggest these potential applications, extensive research is required to
determine its efficacy and safety for any therapeutic use.[1]

Experimental Data and Protocols

A thorough review of scientific literature and chemical databases did not yield specific, detailed
experimental protocols for the use of (2-Fluorobenzyl)hydrazine dihydrochloride in
biological assays or as a synthetic reagent beyond the general synthesis description.
Furthermore, no quantitative data on its biological activity or its involvement in specific signaling
pathways has been publicly documented. One source explicitly states that there is currently no
documented research on the specific mechanism of action of (2-Fluorobenzyl)hydrazine
dihydrochloride in biological systems.[1]

Safety Information

Detailed hazard information for (2-Fluorobenzyl)hydrazine dihydrochloride is not readily
available. However, based on its functional groups, certain precautions should be taken.
Hydrazine derivatives can be irritants to the skin, eyes, and respiratory system, and may be
toxic upon ingestion or inhalation.[1] Standard laboratory safety protocols should be followed
when handling this compound.

In conclusion, (2-Fluorobenzyl)hydrazine dihydrochloride is a chemical compound with
potential as a building block in organic synthesis and as a scaffold in medicinal chemistry.
However, there is a notable lack of in-depth, publicly available research on its specific
applications, biological activity, and mechanism of action. Further investigation is needed to
fully characterize its properties and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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